Cas no 36800-79-0 (N-(cyanomethyl)-N-methylbenzamide)

• Product Name: N-(cyanomethyl)-N-methylbenzamide
• CAS No: 36800-79-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1479836
• PubChem ID: 14920666
• Update Time: 2025-04-23

N-(cyanomethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(cyanomethyl)-N-methyl-
• G54609
• Z883138496
• CS-0261834
• N-(cyano-methyl)-N-methyl-benzamide
• EN300-80207
• AKOS011174180
• 36800-79-0
• SCHEMBL10802118
• N-(cyanomethyl)-N-methylbenzamide

• Inchi： 1S/C10H10N2O/c1-12(8-7-11)10(13)9-5-3-2-4-6-9/h2-6H,8H2,1H3
• InChI Key： GDBYUGHUQFIWPI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C)CC#N

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(cyanomethyl)-N-methylbenzamide

Benzamide, N-(cyanomethyl)-N-methyl- (CAS No. 36800-79-0): Properties, Applications, and Market Insights

Benzamide, N-(cyanomethyl)-N-methyl- (CAS No. 36800-79-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as N-methyl-N-(cyanomethyl)benzamide, features a unique molecular structure that combines a benzamide core with a cyanomethyl and methyl substituent. Its chemical formula is C10H10N2O, and it exhibits a molecular weight of 174.20 g/mol. The presence of both amide and nitrile functional groups makes it a versatile intermediate in synthetic chemistry.

The physical and chemical properties of Benzamide, N-(cyanomethyl)-N-methyl- contribute to its wide range of applications. It typically appears as a white to off-white crystalline powder with a melting point ranging between 80°C to 85°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Its stability under normal conditions and compatibility with various reaction environments make it a valuable building block in organic synthesis.

One of the most prominent applications of Benzamide, N-(cyanomethyl)-N-methyl- is in the pharmaceutical industry. Researchers have explored its potential as a key intermediate in the synthesis of bioactive molecules, including central nervous system (CNS) agents and anticancer compounds. The nitrile group in its structure can be further modified to create carboxylic acids, amines, or other functional groups, enhancing its utility in drug discovery. Recent studies have also investigated its role in peptide mimetics and enzyme inhibitors, aligning with the growing demand for targeted therapies.

In addition to pharmaceuticals, Benzamide, N-(cyanomethyl)-N-methyl- finds use in agrochemical research. Its structural features make it a candidate for developing novel pesticides and herbicides, particularly those targeting specific metabolic pathways in pests. The compound's ability to act as a ligand or chelating agent has also been explored in coordination chemistry, where it can form complexes with transition metals for catalytic applications.

The market demand for Benzamide, N-(cyanomethyl)-N-methyl- has seen steady growth, driven by advancements in drug discovery and material science. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications. With the rise of green chemistry initiatives, there is also a push toward developing sustainable synthesis routes for this compound, minimizing environmental impact while maintaining cost-effectiveness.

From a safety and handling perspective, Benzamide, N-(cyanomethyl)-N-methyl- should be stored in a cool, dry place away from direct sunlight and moisture. Standard laboratory precautions, including the use of personal protective equipment (PPE) such as gloves and goggles, are recommended when handling this compound. While it is not classified as a hazardous material under most regulatory frameworks, proper risk assessment and waste disposal protocols should always be followed.

Looking ahead, the future of Benzamide, N-(cyanomethyl)-N-methyl- appears promising, with ongoing research uncovering new applications in biotechnology and nanomaterials. Its compatibility with high-throughput screening methods and combinatorial chemistry techniques positions it as a valuable tool for modern scientific exploration. As industries continue to prioritize innovation and sustainability, this compound is likely to remain a focal point in chemical research and development.